Cas no 76567-28-7 (Albendazole Impurity C)
Albendazole Impurity C structure
Product Name:Albendazole Impurity C
CAS No:76567-28-7
MF:C12H15N3O4S
MW:297.330201387405
CID:572123
Update Time:2024-02-05
Albendazole Impurity C Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-[6-(propylsulfonyl)-1H-benzimidazol-2-yl]-, methyl ester
- albendazole sulfone
- Carbamicacid, [5-(propylsulfonyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI)
- Methyl [5-(propylsulfonyl)-1H-benzimidazol-2-yl]carbamate
- 5-(Propylsulfonyl)-1H-benzimidazole-2-carbamic acid methyl ester
- Albendazole sulphone
- N-(5-Propylsulfonyl-1H-benzimidazole-2-yl)carbamic acid methyl ester
- 2-Benzimidazolecarbamic acid, 5-(propylsulfonyl)-, methyl ester
- Carbamic acid, (5-(propylsulfonyl)-1H-benzimidazol-2-yl)-, methyl ester (9ci)
- Methyl (5-propylsulfonyl)2-benzimidazolecarbamate
- Albendazole Impurity C
-
- Inchi: 1S/C12H15N3O4S/c1-3-6-20(17,18)8-4-5-9-10(7-8)14-11(13-9)15-12(16)19-2/h4-5,7H,3,6H2,1-2H3,(H2,13,14,15,16)
- InChI Key: CLSJYOLYMZNKJB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)NC1NC2=CC=C(S(CCC)(=O)=O)C=C2N=1
Computed Properties
- Exact Mass: 297.078327
- Monoisotopic Mass: 297.078327
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 110
Albendazole Impurity C Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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